Cas no 149110-04-3 (1,3,4-Oxadiazole, 2-(5-methyl-3-isoxazolyl)-5-(3-methylphenyl)-)

149110-04-3 structure
Product name:1,3,4-Oxadiazole, 2-(5-methyl-3-isoxazolyl)-5-(3-methylphenyl)-
CAS No:149110-04-3
MF:C13H11N3O2
MW:241.245342493057
CID:1320798
1,3,4-Oxadiazole, 2-(5-methyl-3-isoxazolyl)-5-(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3,4-Oxadiazole, 2-(5-methyl-3-isoxazolyl)-5-(3-methylphenyl)-
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- Inchi: 1S/C13H11N3O2/c1-8-4-3-5-10(6-8)12-14-15-13(17-12)11-7-9(2)18-16-11/h3-7H,1-2H3
- InChI Key: ZFFZPULLOPNRQB-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=CC(C)=C2)=NN=C1C1C=C(C)ON=1
Computed Properties
- Exact Mass: 241.08523
Experimental Properties
- Density: 1.219±0.06 g/cm3(Predicted)
- Boiling Point: 443.4±55.0 °C(Predicted)
- PSA: 64.95
- pka: -6.59±0.50(Predicted)
1,3,4-Oxadiazole, 2-(5-methyl-3-isoxazolyl)-5-(3-methylphenyl)- Related Literature
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Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
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Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
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Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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